3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide

• CAS No.: 40951-05-1
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N,N-diethylprop-2-enamide
• InChI: InChI=1S/C14H17NO3/c1-3-15(4-2)14(16)8-6-11-5-7-12-13(9-11)18-10-17-12/h5-9H,3-4,10H2,1-2H3/b8-6+
• InChI Key: DEQSVZNNNQWMJW-SOFGYWHQSA-N
• Isomeric SMILES: CCN(CC)C(=O)/C=C/C1=CC2=C(C=C1)OCO2
• Canonical SMILES: CCN(CC)C(=O)C=CC1=CC2=C(C=C1)OCO2

Description

3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide is an organic compound that features a benzodioxole ring attached to a propenamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide typically involves the reaction of 1,3-benzodioxole with diethylamine and a suitable propenamide precursor. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Explored as a potential therapeutic agent due to its bioactive properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-(1,3-Benzodioxol-5-yl)-2-methylpropanoic acid
• N-1,3-benzodioxol-5-yl-2-(1H-indol-3-yl)acetamide
• (3S)-1-(1,3-Benzodioxol-5-ylmethyl)-3-[4-(1H-imidazol-1-yl)phenoxy]piperidine

Uniqueness

3-(1,3-Benzodioxol-5-yl)-N,N-diethyl-2-propenamide is unique due to its specific structural features, which confer distinct chemical and biological properties.